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Glycidyl azide polymer (GAP) is a prominent energetic polymer utilized extensively as a binder

and plasticizer in advanced solid propellants, explosives, and gas generators.[1][2][3] Its

significance stems from a high positive heat of formation, which enhances the energetic

performance of formulations.[2][4] This technical guide provides a comprehensive overview of

glycidyl azide and its polymer, detailing its synthesis, properties, and the experimental

protocols for its preparation and characterization.

Core Concepts: From Monomer to Energetic
Polymer
While glycidyl azide (GA) is the theoretical monomer, its direct polymerization is challenging

due to the high reactivity of the azide group.[5] Consequently, the industrial production of

poly(glycidyl azide) (GAP) predominantly follows a two-step synthetic route.[1][5] This process

begins with the cationic ring-opening polymerization of epichlorohydrin (ECH) to yield

poly(epichlorohydrin) (PECH). Subsequently, the chloromethyl side chains of PECH are

converted to azidomethyl groups through a nucleophilic substitution reaction with an azide salt,

typically sodium azide (NaN₃).[1][2]
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The resulting hydroxyl-terminated GAP is a viscous liquid at room temperature and possesses

a polyether backbone, which provides good flexibility and a low glass transition temperature.[2]

The energetic nature of GAP is primarily attributed to the exothermic decomposition of the

azide groups, which releases a significant amount of nitrogen gas.[1]

Synthesis of Glycidyl Azide Polymer (GAP)
The synthesis of GAP is a well-established process that can be tailored to produce polymers

with varying molecular weights and functionalities (diol, triol, etc.) by selecting appropriate

initiators for the initial polymerization of epichlorohydrin.[1]

Experimental Protocol: Two-Step Synthesis of GAP
Step 1: Cationic Ring-Opening Polymerization of Epichlorohydrin (PECH)

This procedure outlines the synthesis of hydroxyl-terminated PECH, the precursor to GAP.

Apparatus: A four-neck reactor equipped with a mechanical stirrer, a dropping funnel, a

thermometer, and a nitrogen inlet.

Materials:

Epichlorohydrin (ECH), freshly distilled

Initiator (e.g., 1,4-butanediol for PECH-diol)

Catalyst (e.g., Boron trifluoride etherate, BF₃·OEt₂)

Solvent (e.g., Dichloromethane, DCM)

Methanol (for quenching the reaction)

Acetylacetone (for catalyst residue removal)

Procedure:

The reactor is dried and purged with nitrogen.

The initiator (e.g., 1,4-butanediol) and solvent (DCM) are charged into the reactor.
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The catalyst (BF₃·OEt₂) is added dropwise to the initiator solution with vigorous stirring.

The mixture is cooled to 0°C using an ice-salt bath.

Epichlorohydrin is added dropwise from the dropping funnel over a period of 60-90

minutes, maintaining the reaction temperature at 0°C.[6][7]

After the addition is complete, the reaction is allowed to proceed for 24-48 hours at room

temperature with continuous stirring.[6][7]

The polymerization is quenched by the addition of methanol.[6]

The resulting PECH is stirred for 1 hour, then isolated by filtration and dried under vacuum

at 40°C.[6]

To remove catalyst residues, the polymer is stirred with acetylacetone at room

temperature for 24 hours, followed by the addition of methanol and subsequent filtration

and drying.[6]

Step 2: Azidation of Poly(epichlorohydrin) (PECH) to Glycidyl Azide Polymer (GAP)

This procedure details the conversion of PECH to GAP.

Apparatus: A three-neck flask equipped with a mechanical stirrer, a reflux condenser with a

calcium chloride guard tube, and a thermometer.

Materials:

Poly(epichlorohydrin) (PECH) from Step 1

Sodium azide (NaN₃)

Solvent (e.g., Dimethylformamide, DMF, or Dimethyl sulfoxide, DMSO)

Chloroform

Saturated brine solution
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Magnesium sulfate (MgSO₄) or Sodium sulfate (Na₂SO₄)

Procedure:

PECH is dissolved in the chosen solvent (DMF or DMSO) in the reaction flask and heated

to 60-70°C until fully dissolved.[6]

Sodium azide is added to the solution, and the temperature is raised to and maintained at

95-110°C.[6][8]

The reaction mixture is stirred vigorously for 8-12 hours.[1] The reaction progress can be

monitored by FTIR spectroscopy, looking for the disappearance of the C-Cl stretch and the

appearance of the azide peak.[8]

After the reaction is complete, the mixture is cooled to room temperature.

The inorganic salts (unreacted NaN₃ and NaCl byproduct) are removed by filtration.[1]

The crude GAP is dissolved in chloroform and washed several times with a saturated brine

solution.[6]

The organic layer is dried over anhydrous MgSO₄ or Na₂SO₄, filtered, and the solvent is

removed by evaporation under reduced pressure to yield the purified GAP.[1][6]

Physicochemical and Energetic Properties of GAP
The properties of GAP can be tailored by controlling the molecular weight and functionality

during synthesis. The following tables summarize key quantitative data for typical GAP resins.

Table 1: General Physicochemical Properties of Glycidyl Azide Polymer (GAP)
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Property Value References

Appearance Viscous liquid [2]

Density ~1.3 g/cm³ [9]

Glass Transition Temperature

(Tg)
-45 °C to -48 °C [2][9]

Molecular Weight (Mn) 500 - 10,000 g/mol [1]

Table 2: Energetic and Thermal Properties of Glycidyl Azide Polymer (GAP)

Property Value References

Heat of Formation (Positive) +957 kJ/kg [2]

Heat of Decomposition (ΔHd) ~485 cal/g [10]

Decomposition Temperature

(Td)
~242 °C [10][11]

Impact Sensitivity (H₅₀) 62.62 cm [12]

Characterization of Glycidyl Azide Polymer
A suite of analytical techniques is employed to ensure the successful synthesis and desired

properties of GAP.

Experimental Protocol: Characterization Methods
Fourier Transform Infrared (FTIR) Spectroscopy:

Purpose: To confirm the conversion of PECH to GAP.

Methodology: A small sample of the polymer is placed on the ATR crystal or prepared as a

thin film on a KBr pellet. The spectrum is recorded.

Key Spectral Features:
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Disappearance of the C-Cl stretching vibration from PECH (around 746 cm⁻¹).[1]

Appearance of the characteristic strong asymmetric stretching vibration of the azide

group (-N₃) at approximately 2100 cm⁻¹.[1]

Presence of the polyether C-O-C stretching vibration around 1120 cm⁻¹.[1]

Nuclear Magnetic Resonance (NMR) Spectroscopy (¹H and ¹³C):

Purpose: To elucidate the detailed chemical structure of the polymer backbone and side

chains.

Methodology: The polymer is dissolved in a suitable deuterated solvent (e.g., CDCl₃), and

the ¹H and ¹³C NMR spectra are acquired.

Interpretation: The spectra are analyzed to confirm the presence of the azidomethyl group

and the polyether backbone, and to determine the end-group functionality.

Gel Permeation Chromatography (GPC):

Purpose: To determine the number average molecular weight (Mn), weight average

molecular weight (Mw), and the polydispersity index (PDI = Mw/Mn).

Methodology: The polymer is dissolved in a suitable solvent (e.g., THF) and injected into

the GPC system. The elution profile is compared against a set of calibration standards

(e.g., polystyrene).

Differential Scanning Calorimetry (DSC):

Purpose: To determine the glass transition temperature (Tg) and the exothermic

decomposition temperature (Td) and enthalpy (ΔHd).

Methodology: A small, weighed sample of the polymer is sealed in an aluminum pan and

subjected to a controlled temperature program (heating and cooling cycles) under an inert

atmosphere (e.g., nitrogen). The heat flow to or from the sample is measured as a function

of temperature.
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Signaling Pathways and Experimental Workflows
Diagram 1: Two-Step Synthesis of Glycidyl Azide Polymer (GAP)
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Caption: The two-step synthesis of GAP from epichlorohydrin.

Diagram 2: Experimental Workflow for GAP Synthesis and Characterization
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Caption: Workflow for the synthesis and characterization of GAP.
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Diagram 3: Simplified Thermal Decomposition Pathway of GAP
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Caption: Simplified thermal decomposition pathway of GAP.

Safety Considerations
Caution: All azide-containing compounds are potentially explosive and should be handled with

extreme care. The synthesis and handling of glycidyl azide and its polymer require meticulous
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safety precautions, including the use of grounded equipment, Kevlar® gloves and sleeves, a

face shield, a leather coat, and earplugs.[1]

Conclusion
Glycidyl azide polymer is a critical component in the formulation of modern energetic

materials. Its synthesis via the two-step polymerization and azidation process is well-

understood and allows for the production of polymers with tailored properties. The energetic

contribution of the azide group, combined with the flexibility of the polyether backbone, makes

GAP a versatile and powerful tool for researchers and professionals in the fields of energetic

materials and related chemical synthesis. A thorough understanding of its synthesis,

characterization, and thermal behavior is essential for its safe and effective application.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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